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A Comparative Guide to WENZEL LH 65 Probe
Head Performance
This guide provides a detailed comparison of various probe heads compatible with the

WENZEL LH 65 Coordinate Measuring Machine (CMM). The selection of an appropriate probe

head is critical for achieving accurate and efficient dimensional measurements. This document

aims to assist researchers, scientists, and drug development professionals in making informed

decisions by presenting objective performance data and standardized experimental protocols.

Performance Comparison of WENZEL LH 65
Compatible Probe Heads
The following table summarizes the key performance specifications for a range of compatible

probe heads from Renishaw and WENZEL. The selection includes touch-trigger probes,

scanning probes, and 5-axis systems, each suited for different measurement applications.
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Probe Head
Model

Type
Repeatabilit
y (2σ)

Probing/Tri
gger Force

Maximum
Stylus
Length

Key
Features

Renishaw

PH10T/M

Plus

Motorized

Indexing

Head

<0.5 µm (at

62 mm)[1]

N/A (mounts

other probes)
300 mm[1][2]

720

repeatable

positions in

7.5°

increments.

[3][4]

Renishaw

PH20

5-axis Touch-

Trigger

Not explicitly

stated, relies

on TP20

modules

Dependent

on TP20

module

Dependent

on TP20

module

Infinite

positioning,

'head

touches' for

rapid point

acquisition.[5]

[6]

Renishaw

REVO-2

5-axis

Scanning

Not explicitly

stated

Dependent

on scanning

module

Dependent

on scanning

module

High-speed,

high-

accuracy 5-

axis scanning

and surface

finish

analysis.

Renishaw

TP20

Touch-Trigger

Probe

0.35 µm (LF

module)[7][8]

Varies by

module (Low,

Standard,

Medium,

Extended

Force)

Up to 113

mm (EM2

module)[9]

Module

changing

capability for

different

applications.

[10][11]
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Renishaw

TP200

High-

Accuracy

Touch-Trigger

Sub-micron

repeatability

0.02 N (XY),

0.07 N (Z)[12]

Up to 100

mm (GF styli)

[12]

Strain-gauge

technology

for higher

accuracy and

longer life.

[12][13]

Renishaw

SP25M

Scanning/Tou

ch-Trigger

Not explicitly

stated

Spring rate:

0.2 - 0.6

N/mm[14]

20 mm to 400

mm[15][16]

Dual sensor

capability

(scanning

and touch-

trigger).[15]

Renishaw

SP80

High-

Accuracy

Scanning

Resolution of

0.02 µm[17]

Spring rate:

~1.8 N/mm

(X, Y, Z)[18]

Up to 1000

mm[17]

Quill-

mounted for

high accuracy

with very long

styli.[17]

WENZEL

Shapetracer

II

Optical 3D

Line Scanner

Accuracy: <

20 µm[19]
Non-contact N/A

High-speed

point cloud

acquisition

(48,000

points/sec).

[19][20]

Experimental Protocols
The performance data presented in this guide is ideally determined using standardized testing

procedures to ensure comparability. The following are summaries of the key experimental

protocols based on ISO standards for evaluating CMM probe head performance.

ISO 10360-5: Probing Performance (Touch-Trigger
Probes)
This standard specifies the procedures for verifying the performance of CMMs with contacting

probing systems.
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Objective: To determine the single-stylus probing error and the multi-stylus probing error.

Methodology:

Test Sphere: A calibrated sphere of known diameter is used as the test artifact.

Measurement:

Single-Stylus Probing Error (P_FTU): 25 points are measured, distributed evenly over the

surface of the sphere.

Multi-Stylus Probing Error (P_FTU,Multi): For articulating heads like the PH10, this test is

repeated at five different angular positions. For probe changing systems, five different styli

are used.[21]

Data Analysis:

A least-squares sphere is fitted to the 25 measured points.

The probing error is calculated as the range of the radial distances from the measured

points to the center of the least-squares sphere.

For multi-stylus tests, the variation in the location of the sphere center between the

different styli or orientations is also assessed.[21]

ISO 10360-4: Scanning Performance
This standard specifies the acceptance and reverification tests for CMMs used in scanning

mode.

Objective: To determine the scanning probing error (THP).

Methodology:

Test Sphere: A calibrated sphere of a specified diameter is used.

Scanning: The probe scans four defined lines on the surface of the test sphere.

Data Acquisition: A high density of points is collected along these predefined paths.[22]
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Data Analysis:

The scanning probing error (THP) is calculated as the range of all the radial distances of

the measured points from the least-squares best-fit sphere center.[22]

The time taken to perform the scanning test (τ) is also recorded, as there is a direct

relationship between scanning speed and accuracy.[23]

Logical Workflow for Probe Head Selection
The selection of the optimal probe head depends on a variety of factors related to the specific

measurement task. The following diagram illustrates a logical workflow to guide the selection

process.

Define Measurement Application Requirements

Required Accuracy & Resolution Feature Accessibility & Complexity Required Measurement Throughput Surface Type & Delicacy Required Data Density

Select Probe Type

Touch-Trigger Probing

Discrete points,
high accuracy

Scanning

Form measurement,
high data density

Optical / Non-Contact

Delicate surfaces,
rapid digitization

5-Axis System

Complex geometries,
high throughput

TP20 / TP200 SP25M / SP80 Shapetracer II PH20 / REVO-2

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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